
bromobutylmagnesium storage stability under
inert gas

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bromobutylmagnesium

CAS No.: 693-03-8

Cat. No.: S663315

Get Quote

Chemical Profile & Storage Specifications

The table below summarizes the key identification and stable storage parameters for

bromobutylmagnesium (n-Butylmagnesium Bromide) [1] [2] [3].

Property Specification

CAS No. 693-03-8 [1] [2] [3]

Molecular
Formula

C₄H₉BrMg [1] [2] [3]

Molecular Weight 161.32 g/mol [1] [2] [3]

Common Forms 1.0 M solution in Tetrahydrofuran (THF); 3.0 M solution in Diethyl Ether [3]

Storage
Temperature

Store at reduced temperatures, often between 2-8°C [4].

Atmosphere Must be stored under an inert atmosphere (dry nitrogen or argon) [2] [4].
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Property Specification

Container Keep in a tightly sealed container in a dry, cool, well-ventilated place. Preferably
use containers with septum seals [4] [2].

Hazards and Safe Handling Procedures

Bromobutylmagnesium is a pyrophoric reagent, meaning it can ignite spontaneously upon contact with air,

and it reacts vigorously and exothermically with moisture [2] [4].

Primary Hazards: Highly flammable liquid and vapour. Causes severe skin burns and eye damage.

In contact with water, it releases flammable gases that may ignite spontaneously. May cause damage
to organs through prolonged or repeated exposure [2].

Personal Protective Equipment (PPE): Wear fire/flame resistant and impervious clothing, protective
gloves, and tightly fitting safety goggles. If exposure limits are exceeded or irritation occurs, use a full-

face respirator [2].
Handling Protocol: All operations must be conducted under an inert atmosphere using specialized

equipment like Schlenk lines or glove boxes. Use non-sparking tools and prevent electrostatic
discharge [2] [4].

The following workflow outlines the critical steps for safely storing and accessing this reagent.
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Start: Retrieve Bromobutylmagnesium

Inspect Container and Inert Gas Supply

Move to Glove Box or
Schlenk Line

Secure Container in Stable Position

Withdraw Required Volume
via Syringe

Transfer to Reaction Vessel
under Inert Atmosphere

Reseal Storage Container Immediately

Return to Refrigerated Storage
(2-8°C)

CRITICAL: Pyrophoric & Moisture-Sensitive
- Excludes air and moisture at ALL times.

- Reacts violently with water.

Click to download full resolution via product page

Troubleshooting FAQs
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Q1: What should I do if I observe the formation of solids or cloudiness in the solution? This indicates

potential decomposition, often due to contact with air or moisture. The solution's efficacy is likely

compromised. Do not use it. You must properly quench and dispose of the reagent. To prevent this, always

ensure your storage container is tightly sealed and your inert gas atmosphere is maintained [4].

Q2: The reagent does not initiate the expected reaction. What could be wrong? The most common cause

is degraded reagent due to improper storage or handling. First, verify that your storage conditions (inert

atmosphere, low temperature) have been consistently met. You can perform a quick qualitative test by

withdrawing a small sample and carefully adding it to a few milliliters of anhydrous alcohol. A vigorous

reaction suggests the reagent is still active, while a sluggish response confirms decomposition [1].

Q3: What is the correct procedure for disposing of bromobutylmagnesium? Never dispose of it directly

with other waste. Residual reagent must be quenched under controlled conditions. This involves slowly

adding the reagent to a large volume of a less reactive protic solvent (such as isopropanol) in an ice bath

while stirring. Always consult your institution's hazardous waste guidelines and local regulations for final

disposal [4].

Q4: What are the first aid measures for exposure?

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention [2].
Skin Contact: Remove contaminated clothing immediately and wash the skin with soap and plenty of

water. Consult a doctor [2].
Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if possible.

Seek immediate medical help [2].
Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a doctor or poison control

center immediately [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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